2-[(4-Fluoro-2-methylbenzoyl)-methylamino]butanoic acid

• IUPAC Name: 2-[(4-fluoro-2-methylbenzoyl)-methylamino]butanoic acid
• InChI: InChI=1S/C13H16FNO3/c1-4-11(13(17)18)15(3)12(16)10-6-5-9(14)7-8(10)2/h5-7,11H,4H2,1-3H3,(H,17,18)
• InChI Key: CUJKDZQUXYDMMV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N(C)C(=O)C1=C(C=C(C=C1)F)C
• Molecular Formula: C13H16FNO3
• Molecular Weight: 253.27 g/mol

Description

2-[(4-Fluoro-2-methylbenzoyl)-methylamino]butanoic acid, also known as FMBMBA, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It belongs to the class of compounds known as benzamides and is structurally similar to other compounds used in the treatment of various diseases, including cancer and neurological disorders.

Mechanism of Action

The exact mechanism of action of 2-[(4-Fluoro-2-methylbenzoyl)-methylamino]butanoic acid is not fully understood. However, it is believed to exert its therapeutic effects through the modulation of various signaling pathways involved in inflammation, cell proliferation, and apoptosis. This compound has been shown to inhibit the activity of enzymes involved in the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines in the brain, which can help to reduce inflammation and oxidative stress. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In addition, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

2-[(4-Fluoro-2-methylbenzoyl)-methylamino]butanoic acid has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity and yield. It is also stable under a range of conditions, which makes it suitable for use in various assays. However, this compound has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to use in some assays. In addition, the exact mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the study of 2-[(4-Fluoro-2-methylbenzoyl)-methylamino]butanoic acid. One area of research is to further elucidate the mechanism of action of this compound. This will help to better understand how this compound exerts its therapeutic effects and may lead to the development of more effective treatments for various diseases. Another area of research is to investigate the potential use of this compound in combination with other drugs or therapies. This may enhance the therapeutic efficacy of this compound and reduce the risk of side effects. Finally, further studies are needed to investigate the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

The synthesis of 2-[(4-Fluoro-2-methylbenzoyl)-methylamino]butanoic acid involves a series of chemical reactions that require specialized equipment and expertise. The most common method of synthesis involves the reaction of 4-fluoro-2-methylbenzoyl chloride with methylamine in the presence of a base. The resulting intermediate is then reacted with butanoic acid to produce this compound. The purity and yield of the final product depend on the quality of the starting materials and the optimization of reaction conditions.

Scientific Research Applications

2-[(4-Fluoro-2-methylbenzoyl)-methylamino]butanoic acid has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. In particular, this compound has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. It has also been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells.